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UNC2025 DMSO concentration toxicity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: UNC2025

CAS No.: 1429881-91-3

Cat. No.: S548057

UNC2025 Solubility and Storage

Solvent Solubility Storage Recommendations
DMSO 100 mg/mL (209.79 Store the powder at -20°C. For stock solutions in DMSO, aliquot
mM) [1] [2] and store at -80°C for up to 2 years or at -20°C for 1 year. Avoid

repeated freeze-thaw cycles [1].

Ethanol 60 mg/mL [2] [3] -

Water Insoluble [2] or 26.09 -
mg/mL (with
ultrasonic) [4]

Working Concentrations for In Vitro Assays

The following table summarizes effective concentrations of UNC2025 from published studies.
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. UNC2025 Incubation Key Experimental

Assay Type | Cell Line . .
Concentration Time Outcome

MERTK Phosphorylation IC50 = 2.7 nM [5] 1 hour[5][2] Potentinhibition of MERTK
Inhibition (697 B-ALL cells) [1] [2] signaling [5].
FLT3 Phosphorylation IC50 = 14 nM [1] 1 hour [1][2] Effective inhibition of FLT3-
Inhibition (MOLM-14 AML cells) [2] ITD phosphorylation [1].
Induction of Apoptosis & Cell 300 nM [5] 48 hours [5] Induced apoptosis and
Death (MERTK+ Leukemia reduced proliferation [5].
cells)
Patient Sample Sensitivity Range: 9.0 nM to 72 hours [5] 30% of primary leukemia
Screening >10 uM [5] samples were sensitive [5].

Experimental Protocols

Here are detailed methodologies for key experiments involving UNC2025, based on the search results.

Protocol 1: Inhibition of MERTK Phosphorylation in 697 B-ALL
Cells [5] [2]

This protocol is used to confirm UNC2025's on-target activity by measuring the reduction in phosphorylated
MERTK.

e Cell Culture: Grow 697 B-ALL cells in appropriate medium. Harvest cells and resuspend at a density
of 3x10° cells/mL.

e Compound Treatment: Treat the cell suspension with UNC2025 at your desired concentration (e.g.,
25-300 nM) or an equivalent volume of DMSO vehicle control for 1 hour.

o Stabilize Phosphoproteins: To stabilize phosphorylated proteins, add pervanadate to the cultures
for the final 3 minutes of the 1-hour incubation.

¢ Cell Lysis and Immunoprecipitation: Prepare cell lysates. Immunoprecipitate MERTK from the
lysates.

e Detection: Detect total MERTK protein and phosphorylated MERTK (p-MER) using standard
immunoblotting (Western blot) techniques with specific antibodies.
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Protocol 2: Cell Viability and Apoptosis Assay [5]

This protocol assesses the functional effect of UNC2025 on cell survival and death.

e Cell Plating: Culture MERTK-expressing leukemia cell lines (e.g., 697, Kasumi-1) or primary patient
samples at a density of 3x10> cells/mL.
e Treatment: Add UNC2025 at various concentrations (e.g., from low nM to 300 nM) or a DMSO
control. Incubate for 48 hours.
¢ Staining and Analysis:
o For apoptosis: Stain cells with YO-PRO-1 iodide and propidium iodide (Pl). Analyze by flow
cytometry to identify early apoptotic (YO-PRO-1+, PI-) and late apoptotic/dead (YO-PRO-1+,
Pl+) cells.
o For viability: Use an MTT reduction assay or similar to determine the relative number of viable
cells after treatment.

Troubleshooting and FAQs

Q1: What is the maximum recommended DMSO concentration for cell culture assays with UNC2025?
While the search results do not explicitly state a maximum "safe" DMSO concentration, they provide strong
guidance. The studies showing efficacy (e.g., 300 nM for apoptosis) used stock solutions prepared in DMSO
and then diluted into the culture medium [5]. The final DMSO concentration in vehicle controls was
equivalent to that in the highest drug dose, and was tolerated by the cells [5]. You should ensure that the final
DMSO concentration in your culture medium is typically <0.1%, a standard in cell-based assays to avoid

solvent toxicity.

Q2: How do I prepare an in vivo formulation for oral administration in mice? For animal studies,
UNC2025 has been successfully administered orally. One validated formulation is a clear solution prepared

as follows [2]:

e Components: 5% DMSO, 40% PEG300, 5% Tween-80, 50% double-distilled water (ddH20).
e Preparation:

Add the drug to DMSO and mix to create a clear stock solution.

Add PEG300 to the DMSO stock and mix evenly.

Add Tween-80 to the mixture and mix until clear.

[e]

[e]

o

(e]

Finally, slowly add ddH20 while mixing. The final solution should be clear and used immediately
for optimal results [2].
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Q3: My UNC2025 solution in DMSO has precipitated. What should I do? The supplier notes that

hygroscopic (moisture-absorbing) DMSO can reduce solubility [2]. To redissolve the compound:

e Warm the tube at 37°C for 10-15 minutes.
e Briefly shake or sonicate the tube in an ultrasonic bath.
¢ Always use freshly opened, anhydrous DMSO for preparing stock solutions [4].

Experimental Planning and Workflow

The diagram below outlines the key decision points and steps for planning and troubleshooting a cell-based

experiment with UNC2025.
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(Start: Plan UNC2025 ExperimenD

Prepare 10-100 mM stock in DMSO

Define final treatment
concentration (e.g., 1 nM - 1 uM)

Include DMSO vehicle control
(Keep final [DMSO] < 0.1%)

Proceed with Assay

Problem: Poor Solubility
or Cell Toxicity?

Vehicle control is toxig

Precipitate in stock

Ensure it's <0.1% in medium

Check stock solution clarity.
Warm to 37°C or sonicate.

Recalculate final DMSO %.]

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/UNC2025.html?srsltid=AfmBOor2ugHcQiKTzNlWLNKXYcbqxiy8eTlHZhyDSQ6EwOkypWPaxfzo
https://www.selleckchem.com/products/unc2025.html
https://www.selleckchem.com/products/unc-2025.html
https://www.apexbt.com/unc2025.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354980/
https://www.smolecule.com/products/b548057#unc2025-dmso-concentration-toxicity
https://www.smolecule.com/products/b548057#unc2025-dmso-concentration-toxicity
https://www.smolecule.com/products/b548057#unc2025-dmso-concentration-toxicity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548057?utm_src=pdf-bulk
https://www.smolecule.com/products/s548057?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s548057?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

